Cas no 2228511-54-2 (1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine)
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine
- EN300-1769206
- 2228511-54-2
-
- Inchi: 1S/C14H21NS/c15-14(8-4-1-5-9-14)12-10-16-13-7-3-2-6-11(12)13/h10H,1-9,15H2
- InChI Key: OSBBIMOHEMDXLU-UHFFFAOYSA-N
- SMILES: S1C=C(C2=C1CCCC2)C1(CCCCC1)N
Computed Properties
- Exact Mass: 235.13947085g/mol
- Monoisotopic Mass: 235.13947085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54.3Ų
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769206-1g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-5g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 5g |
$3935.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-10g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 10g |
$5837.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-0.05g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-0.1g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-0.25g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-0.5g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-1.0g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 1g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1769206-2.5g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1769206-5.0g |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine |
2228511-54-2 | 5g |
$3935.0 | 2023-05-23 |
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine
Research Brief on 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine (CAS: 2228511-54-2)
1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine (CAS: 2228511-54-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.
The compound's structure, featuring a tetrahydrobenzothiophene moiety linked to a cyclohexylamine group, suggests its potential as a scaffold for designing selective ligands for neurotransmitter receptors. Preliminary research indicates that it may interact with serotonin and dopamine receptors, making it a candidate for treating neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. The CAS number 2228511-54-2 serves as a unique identifier for this compound in chemical databases, facilitating further research and development.
Recent studies have focused on optimizing the synthesis of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine to improve yield and purity. One approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzothiophene core, followed by functional group transformations to introduce the cyclohexylamine moiety. These synthetic strategies have been validated through spectroscopic techniques such as NMR and mass spectrometry, confirming the compound's structural integrity.
In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research has demonstrated its ability to cross the blood-brain barrier, a critical requirement for CNS-targeting drugs. Additionally, its metabolic stability and low toxicity profile in preclinical models highlight its potential as a viable drug candidate. However, further studies are needed to elucidate its mechanism of action and optimize its therapeutic index.
The potential applications of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine extend beyond CNS disorders. Recent investigations have explored its role in modulating other biological targets, including ion channels and enzymes involved in inflammatory pathways. These findings suggest its versatility as a chemical tool for probing biological systems and developing new therapeutics. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical trials.
In conclusion, 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclohexan-1-amine (CAS: 2228511-54-2) represents a promising compound with broad therapeutic potential. Its unique structure, coupled with encouraging preclinical data, positions it as a valuable candidate for further investigation. Future research should focus on refining its synthesis, elucidating its biological targets, and evaluating its efficacy in disease models. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the chemical biology and pharmaceutical industries.
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